Cas no 2171420-63-4 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid)

• Product Name: 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid
• CAS No: 2171420-63-4
• MF: C₂₃H₂₆N₂O₇
• MW: 442.461746692657
• CID: 6385765
• PubChem ID: 165513099
• Update Time: 2025-05-27

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid
• EN300-1543994
• 2171420-63-4
• 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxy}-3-methoxypropanoic acid

• Inchi： 1S/C23H26N2O7/c1-3-19(21(26)25-32-20(13-30-2)22(27)28)24-23(29)31-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-20H,3,12-13H2,1-2H3,(H,24,29)(H,25,26)(H,27,28)/t19-,20?/m0/s1
• InChI Key： KGHPPUJEAZSRKY-XJDOXCRVSA-N
• SMILES： O(C(N[C@H](C(NOC(C(=O)O)COC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 442.17400117g/mol
• Monoisotopic Mass: 442.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 123Ų

Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid

Comprehensive Overview of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid (CAS No. 2171420-63-4)

The compound 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid (CAS No. 2171420-63-4) is a specialized amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for this compound due to its role in drug discovery and bioconjugation, aligning with the growing demand for precision medicine and targeted therapies.

One of the most searched questions related to this compound is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" The Fmoc group in 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid provides temporary protection for the amino group during synthesis, enabling selective deprotection under mild conditions. This feature is particularly valuable in automated peptide synthesizers, where efficiency and yield are paramount. The compound’s methoxypropanoic acid moiety further enhances its solubility, a property highly sought after in high-throughput screening (HTS) applications.

In the context of AI-driven drug design, this compound has garnered attention for its potential in machine learning-based molecular modeling. Researchers often inquire: "How can CAS No. 2171420-63-4 be used in computational chemistry?" Its well-defined stereochemistry and functional groups make it an ideal candidate for quantitative structure-activity relationship (QSAR) studies. Additionally, the rise of green chemistry has spurred interest in optimizing its synthesis to reduce waste, aligning with sustainable laboratory practices.

The pharmaceutical industry is increasingly focusing on peptide-based therapeutics, and 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid plays a pivotal role in this trend. Searches for "peptide drugs in clinical trials" often highlight the need for reliable building blocks like this compound. Its compatibility with click chemistry and bioorthogonal reactions further expands its utility in biologics development, addressing challenges in drug delivery and cell-penetrating peptides.

From a technical perspective, the compound’s CAS No. 2171420-63-4 is frequently cross-referenced in patent literature and material safety data sheets (MSDS). Users searching for "storage conditions for Fmoc-amino acid derivatives" will find that this compound requires protection from light and moisture, typically stored at -20°C to maintain stability. Its molecular weight and purity specifications are also critical parameters for quality control in GMP manufacturing.

In summary, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid (CAS No. 2171420-63-4) is a versatile tool in modern chemical biology. Its applications span from academic research to industrial-scale production, driven by the demand for innovative therapeutics and advanced material sciences. As the scientific community continues to explore its potential, this compound remains a cornerstone in the synthesis of bioactive molecules.